Cas no 76782-82-6 (3-(tert-Butyldimethylsilyloxy)-1-propyne)

3-(tert-Butyldimethylsilyloxy)-1-propyne structure
76782-82-6 structure
Product Name:3-(tert-Butyldimethylsilyloxy)-1-propyne
CAS No:76782-82-6
MF:C9H18OSi
MW:170.324123859406
MDL:MFCD01863574
CID:562887
PubChem ID:3445622
Update Time:2025-07-31

3-(tert-Butyldimethylsilyloxy)-1-propyne Chemical and Physical Properties

Names and Identifiers

    • Silane,(1,1-dimethylethyl)dimethyl(2-propyn-1-yloxy)-
    • tert-Butyldimethyl(2-propynyloxy)silane
    • 3-(tert-Butyldimethylsilyloxy)-1-propyne
    • C9H18OSi
    • tert-Butyldimethyl(prop-2-ynyloxy)silane
    • tert-butyl-dimethyl-prop-2-ynoxysilane
    • ghl.PD_Mitscher_leg0.449
    • TBDMS ether of propargyl alcohol
    • t-butyldimethylsilyl propargyl ether
    • tert-butyldimethylpropargyloxysilane
    • UPCMLD00WV-88
    • Propargyl alcohol tert-butyldimethylsilyl ether
    • tert-Butyldimethyl(2-propyn-1-yloxy)silane
    • tert-Butyldimethylsilyl propargyl ethe
    • MDL： MFCD01863574
    • Inchi： 1S/C9H18OSi/c1-7-8-10-11(5,6)9(2,3)4/h1H,8H2,2-6H3
    • InChI Key： ZYDKYFIXEYSNPO-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C(C)(C)C)OCC#C

Computed Properties

  • Exact Mass: 170.11300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 0.84 g/mL at 25 °C(lit.)
  • Boiling Point: 163°C(lit.)
  • Flash Point: 38.8±10.0 ºC,
  • Refractive Index: n20/D 1.429(lit.)
  • Solubility: Very slightly soluble (0.34 g/l) (25 º C),
  • PSA: 9.23000
  • LogP: 2.64140

3-(tert-Butyldimethylsilyloxy)-1-propyne Security Information

3-(tert-Butyldimethylsilyloxy)-1-propyne Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(tert-Butyldimethylsilyloxy)-1-propyne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T137030-1ml
3-(tert-Butyldimethylsilyloxy)-1-propyne
 76782-82-6 97%
1ml
 ¥29.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T137030-25ml
3-(tert-Butyldimethylsilyloxy)-1-propyne
 76782-82-6 97%
25ml
 ¥344.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T137030-5ml
3-(tert-Butyldimethylsilyloxy)-1-propyne
 76782-82-6 97%
5ml
 ¥86.90 2023-08-31
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB07797-5g
3-(tert-Butyldimethylsilyloxy)-1-propyne
 76782-82-6 97%
5g
 161.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB07797-25g
3-(tert-Butyldimethylsilyloxy)-1-propyne
 76782-82-6 97%
25g
 525.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB07797-100g
3-(tert-Butyldimethylsilyloxy)-1-propyne
 76782-82-6 97%
100g
 1892.00 2021-07-09
TRC
B691855-1g
3-(tert-Butyldimethylsilyloxy)-1-propyne
 76782-82-6
1g
 $ 115.00 2022-06-06
TRC
B691855-10 g
3-(tert-Butyldimethylsilyloxy)-1-propyne
 76782-82-6
10g
 $ 925.00 2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B829471-5ml
tert-Butyldimethyl(prop-2-ynyloxy)silane
 76782-82-6 97%
5ml
 ￥186.00 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B829471-25ml
tert-Butyldimethyl(prop-2-ynyloxy)silane
 76782-82-6 97%
25ml
 ￥686.00 2022-09-02

3-(tert-Butyldimethylsilyloxy)-1-propyne Production Method

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